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Compound of Interest

Methyl 5-methyithiazole-2-
Compound Name:
carboxylate

cat. No.: B1300352

Application Notes and Protocols for Methyl 5-
methylthiazole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and synthesis of
Methyl 5-methylthiazole-2-carboxylate. The information is intended to guide laboratory
practices and ensure the safety of personnel.

Safety and Hazard Information

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 5-methylthiazole-2-carboxylate
was not available. The following information is based on data for structurally similar
compounds, such as other thiazole carboxylates. Researchers should handle this compound
with care and perform a thorough risk assessment before use.

Hazard Identification

Based on analogous compounds, Methyl 5-methylthiazole-2-carboxylate is anticipated to be
harmful if swallowed, cause skin irritation, and cause serious eye irritation. It may also cause
respiratory irritation.

GHS Hazard Classification (Predicted):

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1300352?utm_src=pdf-interest
https://www.benchchem.com/product/b1300352?utm_src=pdf-body
https://www.benchchem.com/product/b1300352?utm_src=pdf-body
https://www.benchchem.com/product/b1300352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific Target Organ Toxicity — Single Exposure (Category 3, Respiratory tract irritation)

First Aid Measures

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[1]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides, sulfur oxides, and carbon oxides.

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Wear personal protective equipment,
including safety glasses, gloves, and a lab coat. Avoid breathing dust or vapors.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

¢ Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.
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Handling and Storage
Safe Handling

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a laboratory coat.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Keep away from food, drink, and animal feeding stuffs.

Storage

» Store in a tightly closed container in a dry and well-ventilated place.
e Keep in a cool place.

o Store away from incompatible materials such as strong oxidizing agents.

Physical and Chemical Properties

The following table summarizes available quantitative data for compounds structurally related
to Methyl 5-methylthiazole-2-carboxylate. Data for the target compound should be
considered as estimated.
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Methyl 2-methyl-
Property 1,3-thiazole-5-
carboxylate

2-Methylthiazole-5-
carboxylic acid

Ethyl 5-
methylthiazole-2-
carboxylate

Molecular Formula CeéH7NO:2S CsHsNO:2S C7HaNO:2S

Molecular Weight 157.19 g/mol [2] 143.16 g/mol 171.22 g/mol

Boiling Point Not available 301.2°C at 760 mmHg  129°C at 13 Torr[3]

Melting Point Not available 209 - 213 °C Not available

_ _ 1.198 g/cm3

Density Not available 1.418 g/cm3 )
(Predicted)[3]

Storage Temperature Not available 2-8°C 2 - 8°C[3]

Experimental Protocols

Synthesis of Methyl 5-methylthiazole-2-carboxylate

(Proposed)

This protocol is adapted from general synthesis methods for thiazole carboxylates.

Materials:

o Methyl 2-chloroacetoacetate
e Thioacetamide

e Triethylamine

o Acetonitrile

o Water

o Diethyl ether

e 10% Hydrochloric acid
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Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
thioacetamide (1.1 molar equivalents) in acetonitrile.

Slowly add methyl 2-chloroacetoacetate (1.0 molar equivalent) to the solution. An exotherm
may be observed.

Stir the reaction mixture at room temperature for 2-3 hours.

Slowly add triethylamine (2.5 molar equivalents) to the mixture.
Heat the reaction mixture to a gentle reflux and maintain for 1 hour.
Cool the mixture to room temperature and add water.

Extract the aqueous layer with diethyl ether (3 x volume of water).

Combine the organic layers and wash with 10% hydrochloric acid, followed by a saturated
sodium bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel or by recrystallization.

Diagrams
Logical Workflow for Safe Handling
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Workflow for Safe Handling of Methyl 5-methylthiazole-2-carboxylate

Preparation

[Work-up/PurificatiorD

Post-Handling

-
==

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of chemical reagents.
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Proposed Synthesis Pathway

Proposed Synthesis of Methyl 5-methylthiazole-2-carboxylate

Acetonjtrile
Thiazoline Intermediate

Triethylamine, Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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